Cas no 29414-47-9 (Methanethiol,(methylthio)- (6CI,7CI,8CI,9CI))

Methanethiol,(methylthio)- (6CI,7CI,8CI,9CI) structure
29414-47-9 structure
Product Name:Methanethiol,(methylthio)- (6CI,7CI,8CI,9CI)
CAS No:29414-47-9
MF:C2H6S2
MW:94.199038028717
CID:259286
Update Time:2025-04-19

Methanethiol,(methylthio)- (6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Methanethiol,(methylthio)- (6CI,7CI,8CI,9CI)
    • (methylthio)methanethiol
    • methylsulfanylmethanethiol
    • (Methylsulfanyl)methanethiol
    • 1-(Methylthio)methanethiol
    • methanethiol, 1-(methylthio)-
    • SH1S1
    • MDL: MFCD19707167
    • Inchi: 1S/C2H6S2/c1-4-2-3/h3H,2H2,1H3
    • InChI Key: IXBUFAUQDFHNGI-UHFFFAOYSA-N
    • SMILES: CSCS

Computed Properties

  • Exact Mass: 93.99118
  • Monoisotopic Mass: 93.991092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 1
  • Complexity: 8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.051±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 60 ºC (47 Torr)
  • Flash Point: 29.3±22.6 ºC,
  • Refractive Index: 1.5510 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (16 g/l) (25 º C),
  • PSA: 0
  • FEMA: 4185 | METHYLTHIOMETHYLMERCAPTAN

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